N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C17H22N2O/c1-11-3-2-4-18-15(11)19-16(20)17-8-12-5-13(9-17)7-14(6-12)10-17/h2-4,12-14H,5-10H2,1H3,(H,18,19,20)
• InChI Key: NKBASVWWFCWZRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide, also known as Memantine, is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist that is used for the treatment of moderate to severe Alzheimer's disease.

Mechanism of Action

N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide works by blocking the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking this receptor, this compound reduces the influx of calcium ions into the neuron, which can lead to neuronal damage and death. This mechanism of action is different from other Alzheimer's drugs, such as acetylcholinesterase inhibitors, which work by increasing the levels of acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of beta-amyloid, a protein that is involved in the formation of plaques in the brain that are characteristic of Alzheimer's disease. In addition, this compound has been shown to reduce oxidative stress and inflammation, which are also thought to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide in lab experiments is that it has a well-defined mechanism of action and has been extensively studied in animal models of Alzheimer's disease. In addition, this compound has a good safety profile and is well-tolerated by patients. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain and is relatively expensive compared to other drugs.

Future Directions

There are a number of future directions for research on N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide. One area of research is to investigate its potential use in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis. Another area of research is to investigate the potential use of this compound in combination with other drugs for the treatment of Alzheimer's disease. Finally, there is a need for further research to better understand the biochemical and physiological effects of this compound and how it can be used to improve cognitive function in patients with Alzheimer's disease.

Scientific Research Applications

N-(3-methyl-2-pyridinyl)-1-adamantanecarboxamide has been extensively researched for its potential therapeutic effects in Alzheimer's disease. It has been shown to improve cognitive function and delay the progression of the disease. In addition, this compound has been studied for its potential use in the treatment of other neurological disorders such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.